N-(3-aminopropyl)-3,5-dimethyl-1,2-oxazole-4-sulfonamide hydrochloride

• IUPAC Name: N-(3-aminopropyl)-3,5-dimethyl-1,2-oxazole-4-sulfonamide;hydrochloride
• InChI: InChI=1S/C8H15N3O3S.ClH/c1-6-8(7(2)14-11-6)15(12,13)10-5-3-4-9;/h10H,3-5,9H2,1-2H3;1H
• InChI Key: CAXFOKXBYMKDBP-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C(=NO1)C)S(=O)(=O)NCCCN.Cl
• Molecular Formula: C8H16ClN3O3S
• Molecular Weight: 269.75 g/mol

Description

N-(3-aminopropyl)-3,5-dimethyl-1,2-oxazole-4-sulfonamide hydrochloride (NAPDMOS HCl) is a small organic molecule with a wide range of applications in scientific research. It is used as a reagent in organic synthesis, as a catalyst in catalytic reactions, and as a probe in biochemical and physiological studies. NAPDMOS HCl is a water-soluble compound and is commercially available in both its free acid and its hydrochloride salt forms.

Scientific Research Applications

NAPDMOS HCl has been used in a variety of scientific research applications. It has been used as a reagent in organic synthesis, as a catalyst in catalytic reactions, and as a probe in biochemical and physiological studies. In addition, it has been used to study the structure and function of proteins, enzymes, and other biomolecules.

Mechanism of Action

NAPDMOS HCl acts as a catalyst in catalytic reactions. It binds to the substrate molecule and facilitates its conversion into the desired product. The mechanism of action is not fully understood, but it is believed that the binding of NAPDMOS HCl to the substrate molecule creates an environment in which the reaction can occur more efficiently.
Biochemical and Physiological Effects
NAPDMOS HCl has been used in a variety of biochemical and physiological studies. It has been used to study the structure and function of proteins, enzymes, and other biomolecules. In addition, it has been used to study the effects of drugs on the body and to study the mechanisms of drug action.

Advantages and Limitations for Lab Experiments

NAPDMOS HCl is a water-soluble compound and is commercially available in both its free acid and its hydrochloride salt forms. This makes it an ideal reagent for use in laboratory experiments. It is also relatively easy to synthesize and is relatively inexpensive. However, it is a relatively strong acid and can be corrosive.

Future Directions

The use of NAPDMOS HCl in scientific research is expected to continue to grow. It has potential applications in drug development and in the study of the structure and function of proteins, enzymes, and other biomolecules. In addition, it could be used to study the effects of drugs on the body and to study the mechanisms of drug action. Furthermore, it could be used to study the effects of environmental pollutants on biological systems. Finally, it could be used as a reagent in organic synthesis and as a catalyst in catalytic reactions.

Synthesis Methods

NAPDMOS HCl can be synthesized from the reaction of 3-aminopropanol and dimethyloxazole-4-sulfonamide. This reaction is carried out in the presence of an acid catalyst, such as sulfuric acid, at an elevated temperature. The reaction produces the desired product, NAPDMOS HCl, in high yields. The reaction can be carried out in a variety of solvents, including water, methanol, and acetonitrile.